Pyridine,3-(trimethylstannyl)-
Cat. No. B8769390
M. Wt: 241.91 g/mol
InChI Key: VDHNKGVVXBUCFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][n:4][cH:5][cH:6][cH:7]1.[CH2:8]([Li:9])[CH2:10][CH2:11][CH3:12].[CH3:13][Sn:14]([CH3:15])([CH3:16])[Cl:17]>>[c:2]1([Sn:14]([CH3:13])([CH3:15])[CH3:16])[cH:3][n:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Brc1cccnc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Sn](C)(C)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C[Sn](C)(C)c1cccnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
